Cas no 1805236-74-1 (Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1805236-74-1
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4953448
• Update Time: 2025-05-19

Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7ClF3NO2S/c1-18-10(17)9-6(4-12)2-8(3-7(9)5-16)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： BVMCVXHQHAOFRT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1805236-74-1)

Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1805236-74-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules. The presence of the chloromethyl and cyano groups allows for further functionalization, enabling the creation of diverse derivatives with potential pharmacological properties. Recent publications have highlighted innovative synthetic routes that improve the yield and purity of Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate, addressing previous challenges in its production.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary studies suggest that derivatives of Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate may exhibit antimicrobial and antifungal properties. Researchers are particularly interested in its mechanism of action, which appears to involve interference with microbial cell wall synthesis. These findings open new avenues for the development of novel antimicrobial agents, especially in the face of increasing antibiotic resistance.

The trifluoromethylthio group, a notable feature of this compound, has been a focal point in recent research due to its ability to enhance the metabolic stability and bioavailability of pharmaceutical agents. Studies have demonstrated that incorporating this group into drug candidates can significantly improve their pharmacokinetic profiles. As such, Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate serves as a valuable building block in medicinal chemistry, particularly in the design of drugs targeting infectious diseases and cancer.

Despite these advancements, challenges remain in the large-scale application of this compound. Issues such as cost-effective synthesis, environmental impact, and scalability need to be addressed to fully realize its potential. Ongoing research aims to develop greener synthetic methods and explore its applicability in other domains, such as materials science. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and unlocking the full potential of Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate.

In conclusion, Methyl 2-chloromethyl-6-cyano-4-(trifluoromethylthio)benzoate (CAS: 1805236-74-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable subject for further investigation. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic agents and agrochemicals, contributing to advancements in human health and agriculture.